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Compound of Interest

Compound Name: Magnesium hydroxycarbonate

Cat. No.: B096028 Get Quote

Essential Safety and Handling Guide for
Magnesium Hydroxycarbonate
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Magnesium
Hydroxycarbonate. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Magnesium Hydroxycarbonate, particularly in powder form, the following

personal protective equipment is required to minimize exposure and ensure safety.

Respiratory Protection: In dusty environments or where exposure limits may be exceeded, a

suitable respirator is necessary.[1][2] For emergencies or when exposure levels are

unknown, a full-facepiece, positive-pressure, air-supplied respirator should be used.[3] If

irritation or other symptoms are experienced, a NIOSH/MSHA or European Standard EN 149

approved full-face respirator is recommended.[2][4] For routine handling in well-ventilated

areas, respiratory protection may not be required.[1]

Eye and Face Protection: Tightly fitting safety goggles with side-shields that conform to EU

EN166 or US NIOSH standards are mandatory to protect against dust particles.[2][4] In
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situations with a higher risk of splashing or significant dust generation, a face shield should

also be worn.[1]

Hand Protection: Chemical-impermeable gloves, such as rubber gloves, are recommended

to prevent skin contact, especially during prolonged or repeated exposure.[1][4] It is

important to inspect gloves for any damage before use.

Skin and Body Protection: Wear suitable protective, clean body-covering clothing to prevent

skin exposure.[2][3][4] In some instances, a fully protective impervious suit may be

necessary.[5] Applying protective creams can be beneficial for those with dry skin who may

come into direct contact with the substance.[1]

Safety and Physical Data
The following table summarizes key quantitative data for Magnesium Hydroxycarbonate.

Parameter Value

OSHA Permissible Exposure Limit (PEL) 15 mg/m³ (total dust)[3]

5 mg/m³ (respirable fraction)[3]

pH 10.5[2]

Specific Gravity 2.160[2]

Operational Plan: Safe Handling Protocol
Follow these step-by-step procedures for the safe handling of Magnesium Hydroxycarbonate
in a laboratory setting.

Preparation:

Ensure the work area is well-ventilated, utilizing local exhaust ventilation to control

emissions at the source.[1][3][4][6]

Verify that safety showers and eyewash stations are in close proximity and operational.[2]

[7]
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Don the required personal protective equipment as outlined above.

Handling:

Avoid the formation and inhalation of dust.[1][2][4][6][7]

Prevent contact with skin and eyes.[1][4][6][7]

Use non-sparking tools to avoid ignition sources.[4]

Do not eat, drink, or smoke in the handling area.[1][6]

Storage:

Store Magnesium Hydroxycarbonate in a tightly closed container.[1][2][4][5][6]

The storage area should be cool, dry, and well-ventilated.[1][2][4][5][6]

Keep away from incompatible materials such as acids and strong oxidizing agents.[2][4][6]

[7]

Store away from foodstuffs and out of reach of children.[1][6]

Post-Handling:

Wash hands thoroughly after handling the substance.[5]

Clean the work area to prevent accumulation of dust.
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Workflow for Safe Handling of Magnesium Hydroxycarbonate

1. Preparation

2. Handling

3. Storage

4. Post-Handling

Start

Ensure Proper Ventilation

Check Safety Stations

Don Appropriate PPE

Avoid Dust Formation

Prevent Skin/Eye Contact

Use Non-Sparking Tools

Store in Tightly Closed Container

Store in Cool, Dry, Ventilated Area

Separate from Incompatible Materials

Wash Hands Thoroughly

Clean Work Area

End

Click to download full resolution via product page

Caption: Safe handling workflow for Magnesium Hydroxycarbonate.
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Emergency Response Plan
Immediate and appropriate action is crucial in the event of a spill or personal exposure.

Spills and Accidental Release:

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.[1][2][4][7]

Use PPE: Wear the appropriate personal protective equipment before addressing the spill.[2]

[4][7]

Containment: Prevent the spill from spreading and entering drains or watercourses.[4][6]

Clean-up:

For small spills, sweep up the material and place it into a suitable, labeled container for

disposal.[2][7]

Wet sweeping or vacuuming can be used to minimize dust generation.[3]

Use non-sparking tools during clean-up.[4]

For large spills, cover with a non-flammable absorbent material like sand or diatomaceous

earth before collection.[1]

Decontaminate: After the material has been removed, wash the contaminated area with

plenty of water.[1][6]

First Aid Measures:

Inhalation: Move the individual to fresh air immediately.[1][4][5][7] If breathing is difficult,

administer oxygen.[4][7] If the person is not breathing, provide artificial respiration and seek

immediate medical attention.[4][5]

Skin Contact: Remove all contaminated clothing.[4][5] Wash the affected skin area

thoroughly with soap and water.[1][4][5] If irritation persists, seek medical advice.[3][5]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1][3][4][5] Remove contact lenses if it is safe to do so.

[1][7] Seek immediate medical attention.[4][5][7]

Ingestion: Rinse the mouth with water.[1][4] Do not induce vomiting.[4][7] If the person is

unconscious, do not give them anything by mouth.[4] Contact a doctor or a Poison Control

Center right away.[4]

Disposal Plan
Proper disposal of Magnesium Hydroxycarbonate and its containers is essential to prevent

environmental contamination.

Waste Collection:

Collect waste material in its original container or a suitable, clearly labeled, and sealed

container.[4][8]

Do not mix with other waste materials.[8]

Disposal Method:

Dispose of the waste in accordance with all local, national, and international regulations.[6]

[8]

Options for disposal may include sending it to a licensed chemical destruction facility or

using controlled incineration with flue gas scrubbing.[4]

Do not allow the product to enter drains, sewers, or watercourses.[4][6]

Container Disposal:

Handle uncleaned containers in the same manner as the product itself.[8]

Contaminated packaging can be triple-rinsed and then offered for recycling or

reconditioning.[4]
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Alternatively, the packaging can be punctured to render it unusable and then disposed of

in a sanitary landfill as per local regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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